Cas no 96659-02-8 (2-(Diethylamino)-2,3-dihydro-1,3,2lambda~5~-benzothiazaphosphole-2-thione)

96659-02-8 structure
Product name:2-(Diethylamino)-2,3-dihydro-1,3,2lambda~5~-benzothiazaphosphole-2-thione
2-(Diethylamino)-2,3-dihydro-1,3,2lambda~5~-benzothiazaphosphole-2-thione Chemical and Physical Properties
Names and Identifiers
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- 96659-02-8
- DTXSID90537234
- 2-(Diethylamino)-2,3-dihydro-1,3,2lambda~5~-benzothiazaphosphole-2-thione
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- Inchi: InChI=1S/C10H15N2PS2/c1-3-12(4-2)13(14)11-9-7-5-6-8-10(9)15-13/h5-8H,3-4H2,1-2H3,(H,11,14)
- InChI Key: ZIOHJKPQRDFESQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 258.04142783Da
- Monoisotopic Mass: 258.04142783Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 72.7Ų
2-(Diethylamino)-2,3-dihydro-1,3,2lambda~5~-benzothiazaphosphole-2-thione Related Literature
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Sushil Sharma,Zimu Wei,Ferdinand C. Grozema,Sanchita Sengupta Phys. Chem. Chem. Phys., 2020,22, 25514-25521
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Sandip Guchhait,Rajib Kumar Goswami Org. Biomol. Chem., 2019,17, 9502-9509
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Marie Jeffroy,Alain H. Fuchs,Anne Boutin Chem. Commun., 2008, 3275-3277
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